Cas no 177317-28-1 ((1S,2S,5R,6S)-2-Aminobicyclo3.1.0hexane-2,6-dicarboxylicacid)

• Product Name: (1S,2S,5R,6S)-2-Aminobicyclo3.1.0hexane-2,6-dicarboxylicacid
• CAS No: 177317-28-1
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 159934
• PubChem ID: 114827
• Update Time: 2025-04-19

(1S,2S,5R,6S)-2-Aminobicyclo3.1.0hexane-2,6-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-
• 2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
• EGLUMEGAD
• LY 354740
• LY-354740 hydrate
• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino- (9CI)
• EN300-1694271
• 2-Aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
• LY366563
• LY 314582
• L000367
• LY-354740; LY354740; LY 354740; Eglumegad
• 2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylicacid
• F8887-4135
• (+)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
• Bicyclo(3.1.0)hexane-2,6-dicarboxylic acid, 2-amino-
• FT-0773713
• PDSP1_000258
• BCP21205
• 176027-90-0
• 177317-28-1
• LY314582
• SCHEMBL231157
• DTXSID70870131
• AKOS026676783
• PDSP2_000257
• (1S,2S,5R,6S)-2-Aminobicyclo3.1.0hexane-2,6-dicarboxylicacid

• Inchi： 1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)
• InChI Key： VTAARTQTOOYTES-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC(C(=O)O)(C21)N)=O

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.569
• Boiling Point: 376.4°Cat760mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.619
• PSA: 100.62

(1S,2S,5R,6S)-2-Aminobicyclo3.1.0hexane-2,6-dicarboxylicacid Security Information

• Hazard Category Code： 22
• Safety Instruction： 22-24/25-36/37/39
• Hazardous Material Identification：